![molecular formula C15H17F3N2O2 B4226670 3-(diethylamino)-1-[3-(trifluoromethyl)phenyl]-2,5-pyrrolidinedione](/img/structure/B4226670.png)
3-(diethylamino)-1-[3-(trifluoromethyl)phenyl]-2,5-pyrrolidinedione
Overview
Description
3-(Diethylamino)-1-[3-(trifluoromethyl)phenyl]-2,5-pyrrolidinedione is a chemical compound that has been widely used in scientific research for its diverse applications. It is a member of the pyrrolidine class of compounds and is commonly referred to as EF-24.
Scientific Research Applications
3-(Diethylamino)-1-[3-(trifluoromethyl)phenyl]-2,5-pyrrolidinedione has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-tumor, and anti-oxidant properties. It has also been studied for its potential use in the treatment of cardiovascular diseases, neurodegenerative diseases, and diabetes.
Mechanism of Action
The mechanism of action of 3-(diethylamino)-1-[3-(trifluoromethyl)phenyl]-2,5-pyrrolidinedione is not fully understood. However, it has been suggested that it exerts its effects by modulating several signaling pathways, including NF-κB, Nrf2, and PI3K/Akt. It has also been shown to inhibit the activity of several enzymes, including cyclooxygenase-2 and lipoxygenase.
Biochemical and Physiological Effects:
3-(Diethylamino)-1-[3-(trifluoromethyl)phenyl]-2,5-pyrrolidinedione has been shown to have several biochemical and physiological effects. It has been shown to reduce inflammation, inhibit tumor growth, and protect against oxidative stress. It has also been shown to improve glucose tolerance and insulin sensitivity in animal models of diabetes.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-(diethylamino)-1-[3-(trifluoromethyl)phenyl]-2,5-pyrrolidinedione in lab experiments is its versatility. It has been shown to have a wide range of applications in various fields of research, including cancer biology, cardiovascular research, and neurodegenerative diseases. However, one of the limitations of using this compound is its potential toxicity. It has been shown to have cytotoxic effects on certain cell lines, and caution should be exercised when using it in experimental settings.
Future Directions
There are several future directions for research on 3-(diethylamino)-1-[3-(trifluoromethyl)phenyl]-2,5-pyrrolidinedione. One area of interest is its potential use in combination with other drugs to enhance its therapeutic effects. Another area of interest is its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects.
properties
IUPAC Name |
3-(diethylamino)-1-[3-(trifluoromethyl)phenyl]pyrrolidine-2,5-dione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17F3N2O2/c1-3-19(4-2)12-9-13(21)20(14(12)22)11-7-5-6-10(8-11)15(16,17)18/h5-8,12H,3-4,9H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DXLGUUUBMZYZDW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C1CC(=O)N(C1=O)C2=CC=CC(=C2)C(F)(F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17F3N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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